Cas no 133387-30-1 (1-(5-Chloro-2-nitrophenyl)pyrrolidine)

• Product Name: 1-(5-Chloro-2-nitrophenyl)pyrrolidine
• CAS No: 133387-30-1
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• MDL: MFCD00448348
• CID: 899561
• PubChem ID: 3096078
• Update Time: 2025-05-20

1-(5-Chloro-2-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-CHLORO-2-NITROPHENYL)PYRROLIDINE
• 1-(5-CHLORO-2-NITRO-PHENYL)-PYRROLIDINE
• (5-chloro-2-nitrophenyl)pyrrolidine
• 4-chloro-2-(1-pyrrolidinyl)nitrobenzene
• 4-chloro-2-pyrrolidino-1-nitrobenzene
• chloronitrophenylpyrrolidine
• MLS000709044
• J-503429
• 1-{5-chloro-2-nitrophenyl}pyrrolidine
• DTXSID40389169
• SR-01000314603-1
• AKOS000291075
• CS-0357886
• SMR000282911
• HMS2668C13
• DB-406740
• Oprea1_133381
• STK150411
• 133387-30-1
• Pyrrolidine, 1-(5-chloro-2-nitrophenyl)
• MFCD00448348
• CHEMBL1425415
• SCHEMBL5093165
• HC-0727
• AG-205/32982055
• SR-01000314603
• 1-(5-Chloro-2-nitrophenyl)pyrrolidine

• MDL： MFCD00448348
• Inchi： 1S/C10H11ClN2O2/c11-8-3-4-9(13(14)15)10(7-8)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2
• InChI Key： NPIPVCGYGYIXQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N1CCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.05100
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 83-84°
• Boiling Point: 366.0±32.0 °C at 760 mmHg
• Flash Point: 141.4±30.7 °C
• PSA: 49.06000
• LogP: 3.43660

1-(5-Chloro-2-nitrophenyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(5-Chloro-2-nitrophenyl)pyrrolidine

1-(5-Chloro-2-nitrophenyl)pyrrolidine: A Comprehensive Overview

The compound 1-(5-Chloro-2-nitrophenyl)pyrrolidine, identified by the CAS number 133387-30-1, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically pyrrolidines, which are five-membered rings containing one nitrogen atom. The presence of a chloro group at the 5-position and a nitro group at the 2-position on the phenyl ring introduces unique electronic and structural properties, making it a subject of interest in both academic and applied research.

Recent studies have highlighted the importance of 1-(5-Chloro-2-nitrophenyl)pyrrolidine in the field of medicinal chemistry. The compound has been investigated for its potential as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. Researchers have reported that the substitution pattern on the phenyl ring significantly influences the compound's ability to interact with biological targets, such as enzymes and receptors. For instance, the nitro group at the 2-position enhances electron-withdrawing effects, which can modulate the reactivity of the molecule during biochemical interactions.

In addition to its role in drug discovery, 1-(5-Chloro-2-nitrophenyl)pyrrolidine has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. Recent advancements in green chemistry have also explored this compound as a sustainable alternative in organic synthesis, particularly in processes requiring nitrogen-containing heterocycles.

The synthesis of 1-(5-Chloro-2-nitrophenyl)pyrrolidine typically involves multi-step reactions, including nucleophilic aromatic substitution and cyclization processes. Researchers have optimized these methods to improve yield and purity, often employing microwave-assisted techniques or catalytic systems to enhance reaction efficiency. These advancements have made the compound more accessible for large-scale production and industrial applications.

From an environmental perspective, understanding the fate and behavior of 1-(5-Chloro-2-nitrophenyl)pyrrolidine in different ecosystems is crucial. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to assess its long-term impact on aquatic and terrestrial environments, particularly in regions with high industrial activity.

In conclusion, 1-(5-Chloro-2-nitrophenyl)pyrrolidine (CAS No. 133387-30-1) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a valuable tool for scientists and engineers alike. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing modern science and technology.